Cas no 199181-50-5 (4-(4-chlorophenyl)sulfamoylbenzoic acid)

• Product Name: 4-(4-chlorophenyl)sulfamoylbenzoic acid
• CAS No: 199181-50-5
• MF: C₁₃H₁₀ClNO₄S
• MW: 311.740801334381
• CID: 843115
• PubChem ID: 3326994
• Update Time: 2025-04-19

4-(4-chlorophenyl)sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-CHLORO-PHENYLSULFAMOYL)-BENZOIC ACID
• 4-(4-chlorophenyl)sulfamoylbenzoic acid
• CHEMBL390844
• AKOS000114954
• Oprea1_749331
• 4-(N-(4-Chlorophenyl)sulfamoyl)benzoicacid
• 199181-50-5
• SB83078
• MFCD03478359
• J-513491
• 4-[(4-chlorophenyl)sulfamoyl]benzoic Acid
• Z45635700
• EN300-00592
• F73733
• 4-(N-(4-Chlorophenyl)sulfamoyl)benzoic acid

• MDL： MFCD03478359
• Inchi： 1S/C13H10ClNO4S/c14-10-3-5-11(6-4-10)15-20(18,19)12-7-1-9(2-8-12)13(16)17/h1-8,15H,(H,16,17)
• InChI Key： XCJFUMVQXOEQIJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NS(C1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 311.002
• Monoisotopic Mass: 311.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides